![molecular formula C32H38N4O4 B1373886 12-Ethyl-8-methyl-7-propionyl-2-[[4-(piperidin-1-yl)piperidin-1-yl]carbonyloxy]indolizino[1,2-b]quinolin-9(11H)-one CAS No. 176515-52-9](/img/structure/B1373886.png)
12-Ethyl-8-methyl-7-propionyl-2-[[4-(piperidin-1-yl)piperidin-1-yl]carbonyloxy]indolizino[1,2-b]quinolin-9(11H)-one
Overview
Description
The compound “12-Ethyl-8-methyl-7-propionyl-2-[[4-(piperidin-1-yl)piperidin-1-yl]carbonyloxy]indolizino[1,2-b]quinolin-9(11H)-one” is a complex organic molecule with the molecular formula C32H38N4O4 . It has a molecular weight of 542.7 g/mol .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. The InChI string, which provides a textual representation of the molecule’s structure, isInChI=1S/C32H38N4O4/c1-4-23-25-17-22 (40-32 (39)35-15-11-21 (12-16-35)34-13-7-6-8-14-34)9-10-27 (25)33-30-26 (23)19-36-28 (30)18-24 (29 (37)5-2)20 (3)31 (36)38/h9-10,17-18,21H,4-8,11-16,19H2,1-3H3 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 542.7 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the literature.Scientific Research Applications
Comprehensive Analysis of Scientific Research Applications
The compound , known as “12-Ethyl-8-methyl-7-propionyl-2-[[4-(piperidin-1-yl)piperidin-1-yl]carbonyloxy]indolizino[1,2-b]quinolin-9(11H)-one” or “(12-ethyl-8-methyl-9-oxo-7-propanoyl-11H-indolizino[1,2-b]quinolin-2-yl) 4-piperidin-1-ylpiperidine-1-carboxylate,” has potential applications in various fields of scientific research. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Organic Synthesis and Drug Development: This compound could serve as a precursor in the synthesis of complex organic molecules. Its structure suggests it could be involved in the formation of heterocyclic compounds, which are prevalent in many pharmaceuticals. The presence of multiple functional groups allows for selective modifications, making it a versatile building block in drug design.
Catalysis: The compound’s boronic ester functionality indicates its potential use in catalytic processes such as the Suzuki-Miyaura coupling . This type of reaction is instrumental in forming carbon-carbon bonds, a key step in the synthesis of various organic compounds.
properties
IUPAC Name |
(12-ethyl-8-methyl-9-oxo-7-propanoyl-11H-indolizino[1,2-b]quinolin-2-yl) 4-piperidin-1-ylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H38N4O4/c1-4-23-25-17-22(40-32(39)35-15-11-21(12-16-35)34-13-7-6-8-14-34)9-10-27(25)33-30-26(23)19-36-28(30)18-24(29(37)5-2)20(3)31(36)38/h9-10,17-18,21H,4-8,11-16,19H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAGQSGUHQCAPMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2CN3C(=CC(=C(C3=O)C)C(=O)CC)C2=NC4=C1C=C(C=C4)OC(=O)N5CCC(CC5)N6CCCCC6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H38N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
12-Ethyl-8-methyl-7-propionyl-2-[[4-(piperidin-1-yl)piperidin-1-yl]carbonyloxy]indolizino[1,2-b]quinolin-9(11H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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